Cas no 581094-59-9 (Cyclopentanecarboxylic Acid, 2,2,3-trimethyl-, (1s,3s)- (9ci))

• Product Name: Cyclopentanecarboxylic Acid, 2,2,3-trimethyl-, (1s,3s)- (9ci)
• CAS No: 581094-59-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1608605
• PubChem ID: 11332593
• Update Time: 2025-04-21

Cyclopentanecarboxylic Acid, 2,2,3-trimethyl-, (1s,3s)- (9ci) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic Acid, 2,2,3-trimethyl-, (1s,3s)- (9ci)
• 21-amino-epothilone B
• 21-aminoepothilone B
• BMS-310705
• (1S,3S)-2,2,3-trimethylcyclopentanecarboxylic acid
• 4,17-Dioxabicyclo(14.1.0)heptadecane-5,9-dione, 3-((1E)-2-(2-(aminomethyl)-4-thiazolyl)-1-methylethenyl)-7,11-dihydroxy-8,8,10,12,16-pentamethyl-, (1S,3S,7S,10R,11S,12S,16R)-
• (+)-trans-α-dihydrocampholytic acid
• (1S,3S) 3-aminomethylcyclopentanol
• (1S,3S)-2,2,3-trimethyl-cyclopentanecarboxylic acid
• (1S,3S(E),7S,10R,11S,12S,16R)-3-[2-(2-aminomethyl-thiazol-4-yl)-1-methyl-vinyl]-7,11-dihydroxy-8,8,10,12,16-pentamethyl-4,17-dioxa-bicyclo[14.1.0]heptadecane-5,9-dione
• SCHEMBL14389636
• 581094-59-9

• Inchi： 1S/C9H16O2/c1-6-4-5-7(8(10)11)9(6,2)3/h6-7H,4-5H2,1-3H3,(H,10,11)/t6-,7+/m0/s1
• InChI Key： LYJVKLGSDVKQPY-NKWVEPMBSA-N
• SMILES： OC([C@H]1CC[C@H](C)C1(C)C)=O

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.14330